Cas no 874290-88-7 ((2-Cyanopyridin-3-yl)boronic acid)

(2-Cyanopyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds. Its pyridine scaffold and cyano substitution enhance reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and agrochemical research. The boronic acid group facilitates efficient coupling with aryl halides, while the electron-withdrawing cyano group stabilizes intermediates. This compound exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. Its stability under inert atmospheres and moderate moisture sensitivity make it suitable for controlled synthetic applications. High purity grades are available to meet rigorous research and industrial requirements.
(2-Cyanopyridin-3-yl)boronic acid structure
874290-88-7 structure
Product Name:(2-Cyanopyridin-3-yl)boronic acid
CAS No:874290-88-7
MF:C6H5BN2O2
MW:147.927100896835
MDL:MFCD08458475
CID:69199
PubChem ID:44755172
Update Time:2025-10-23

(2-Cyanopyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Cyanopyridin-3-yl)boronic acid
    • 2-Cyanopyridine-3-boronic acid
    • 2-Cyano-3-pyridineboronic acid
    • 2-cyano-3-pyridylboronic acid
    • 2-CYANOPYRIDIN-3-YL-3-BORONIC ACID
    • 2-Cyanopyridin-3-Ylboronic acid
    • (2-CYANO-3-PYRIDYL)BORONIC ACID
    • Boronic acid, (2-cyano-3-pyridinyl)-
    • (2-cyano-3-pyridinyl)boronic acid
    • STL555884
    • BBL102085
    • AB45645
    • VP11330
    • Boronic acid,B-(2-cyano-3-pyridinyl)-
    • BC000979
    • B-(2-Cyano-3-pyridinyl)boronic acid (ACI)
    • Boronic acid, (2-cyano-3-pyridinyl)- (9CI)
    • CS-0054908
    • (2-Cyanopyridin-3-yl)boronicacid
    • SCHEMBL1792121
    • 874290-88-7
    • SY028972
    • DB-010404
    • CHEMBL3236613
    • P10598
    • DTXSID10660619
    • 2-Cyano-3-pyridineboronic acid pinacol ester
    • EN300-147627
    • AS-50571
    • MFCD08458475
    • AKOS006346312
    • MDL: MFCD08458475
    • Inchi: 1S/C6H5BN2O2/c8-4-6-5(7(10)11)2-1-3-9-6/h1-3,10-11H
    • InChI Key: CXEXJQAXEPPQHH-UHFFFAOYSA-N
    • SMILES: N#CC1C(B(O)O)=CC=CN=1

Computed Properties

  • Exact Mass: 148.04400
  • Monoisotopic Mass: 148.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 433.8℃ at 760 mmHg
  • Flash Point: 201.8±31.5 °C
  • Refractive Index: 1.561
  • PSA: 77.14000
  • LogP: -1.36692
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2-Cyanopyridin-3-yl)boronic acid Security Information

(2-Cyanopyridin-3-yl)boronic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2-Cyanopyridin-3-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ;  0.5 h, -80 °C
1.2 Reagents: Triisopropyl borate ;  0.5 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, rt
Reference
Synthesis of ortho-cyanopyridylboronic acids and esters toward cyano-functionalized bipyridines
Cailly, Thomas; et al, Synlett, 2006, (1), 53-56

(2-Cyanopyridin-3-yl)boronic acid Raw materials

(2-Cyanopyridin-3-yl)boronic acid Preparation Products

Additional information on (2-Cyanopyridin-3-yl)boronic acid

Recent Advances in the Application of (2-Cyanopyridin-3-yl)boronic acid (CAS: 874290-88-7) in Chemical Biology and Pharmaceutical Research

(2-Cyanopyridin-3-yl)boronic acid (CAS: 874290-88-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This boronic acid derivative, characterized by the presence of both a cyano group and a boronic acid moiety on a pyridine scaffold, has found applications in various areas, including medicinal chemistry, drug discovery, and materials science. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds and as a ligand in catalytic systems.

One of the most significant applications of (2-Cyanopyridin-3-yl)boronic acid is in the field of Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. The compound's boronic acid group facilitates its participation in these reactions, enabling the synthesis of complex heterocyclic structures. Recent research has demonstrated its utility in the construction of pyridine-based scaffolds, which are prevalent in many pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of (2-Cyanopyridin-3-yl)boronic acid in the synthesis of novel kinase inhibitors, showcasing its role in the development of targeted cancer therapies.

In addition to its synthetic utility, (2-Cyanopyridin-3-yl)boronic acid has been investigated for its potential in bioorthogonal chemistry. The cyano group can serve as a handle for further functionalization, allowing researchers to incorporate the compound into larger biomolecules or probes. A recent study in Chemical Communications (2024) described the use of this boronic acid derivative in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to selectively bind and signal the presence of ROS highlights the compound's potential in diagnostic and therapeutic applications.

Another area of interest is the compound's role in the development of boron-containing drugs. Boron-based compounds have gained attention in recent years due to their unique interactions with biological targets. (2-Cyanopyridin-3-yl)boronic acid, with its dual functionality, has been explored as a precursor for boron neutron capture therapy (BNCT) agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of boron-rich compounds derived from this boronic acid, demonstrating their efficacy in preclinical models of BNCT for cancer treatment.

Despite its promising applications, challenges remain in the handling and stability of (2-Cyanopyridin-3-yl)boronic acid. The compound's sensitivity to moisture and air necessitates careful storage and handling conditions. Recent advancements in protective group strategies and stabilization techniques, as reported in a 2024 Tetrahedron Letters publication, have addressed some of these issues, paving the way for broader utilization of this compound in research and industrial settings.

Looking ahead, the continued exploration of (2-Cyanopyridin-3-yl)boronic acid is expected to yield new insights into its applications in chemical biology and drug discovery. Ongoing research is focusing on expanding its utility in the synthesis of novel drug candidates, as well as its incorporation into advanced materials and sensors. The compound's unique combination of reactivity and functionality positions it as a valuable tool in the toolkit of modern chemists and pharmaceutical researchers.

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